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Compound of Interest

Compound Name:
1-(3-Amino-propyl)-

homopiperidine Dihydrochloride

Cat. No.: B178217 Get Quote

Essential Safety and Handling Guide for 1-(3-
Amino-propyl)-homopiperidine Dihydrochloride
This guide provides crucial safety and logistical information for the handling and disposal of 1-
(3-Amino-propyl)-homopiperidine Dihydrochloride (CAS No: 118979-65-0).[1][2] The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling this

compound to minimize exposure and ensure personal safety.[3][4]
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[3] Do not

wear contact lenses.[5]

Face Shield
Recommended when there is

a splash hazard.[6][7]

Skin Protection Chemical-Resistant Gloves

Tested according to EN 374.

For brief contact, a glove with

a protection class of 3 or

higher (breakthrough time >60

minutes) is recommended. For

prolonged or repeated contact,

a class 5 or higher

(breakthrough time >240

minutes) is advised.[5][6]

Protective Clothing

Lab coat or overalls.[5] For

larger quantities or significant

exposure risk, flame-retardant

antistatic protective clothing

may be necessary.[8]

Apron
A PVC apron can provide

additional protection.[5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 Approved

Respirator

Required if exposure limits are

exceeded or if irritation is

experienced.[3][9] A respirator

with a particulate filter

conforming to EN 143 or an

ammonia and organic

ammonia derivatives filter is

recommended.[3]

Operational Plan: Handling Procedures
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Safe handling practices are critical to prevent accidental exposure. Work should be conducted

in a well-ventilated area, preferably under a chemical fume hood.[8][9]

Step 1: Preparation

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][9]

Verify that all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for this or a closely related compound before starting

work.

Step 2: Handling

Avoid all personal contact with the substance, including inhalation of dust or vapors.[5]

Do not eat, drink, or smoke in the handling area.[3][5]

Wash hands and any exposed skin thoroughly after handling.[3]

Use spark-proof tools and explosion-proof equipment if the compound is flammable or

handled in a flammable solvent.[9]

Step 3: Cleanup

Clean the work area thoroughly after use.

For spills, absorb with an inert material such as sand, earth, or vermiculite and place in a

suitable, closed container for disposal.[9] Do not flush down the sewer.[9]

Contaminated clothing should be removed immediately and washed before reuse.[3][8]

Disposal Plan
Dispose of 1-(3-Amino-propyl)-homopiperidine Dihydrochloride and its containers in

accordance with all local, regional, and national regulations.
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Waste Categorization:

This chemical should be treated as hazardous waste.

Package the waste in a properly labeled, sealed container.

Disposal Method:

Dispose of the contents and container at an approved waste disposal plant.[3]

Do not dispose of it with regular laboratory trash.

Immediate First Aid Measures
In the event of exposure, follow these first aid procedures immediately and seek medical

attention.

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[3] If not breathing, provide artificial respiration.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[3] Remove contaminated clothing. If skin irritation persists, consult a physician.

[3]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[3] Seek immediate medical

attention.[3]

Ingestion: Rinse the mouth with water.[3] Do NOT induce vomiting.[8] Call a poison control

center or doctor immediately.[3]

Safety and Handling Workflow
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Workflow for Safe Handling of 1-(3-Amino-propyl)-homopiperidine Dihydrochloride
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Caption: Logical workflow for the safe handling and emergency procedures for 1-(3-Amino-
propyl)-homopiperidine Dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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